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1,5-Isoquinolinediol 1,5-Isoquinolinediol The poly(ADP-ribose) polymerases (PARPs) form a family of enzymes with roles in DNA repair and apoptosis. 1,5-Isoquinolinediol is an inhibitor of poly(ADP-ribose) synthetase (PARP1; IC50 = 0.39 μM). It has been used to study the role of PARP1 in both DNA repair and oxidant stress-induced cell death. This compound can be used with cells in culture and in animals.
Brand Name: Vulcanchem
CAS No.: 5154-02-9
VCID: VC0118816
InChI: InChI=1S/C9H7NO2/c11-8-3-1-2-7-6(8)4-5-10-9(7)12/h1-5,11H,(H,10,12)
SMILES: C1=CC2=C(C=CNC2=O)C(=C1)O
Molecular Formula: C9H7NO2
Molecular Weight: 161.16 g/mol

1,5-Isoquinolinediol

CAS No.: 5154-02-9

Reference Standards

VCID: VC0118816

Molecular Formula: C9H7NO2

Molecular Weight: 161.16 g/mol

1,5-Isoquinolinediol - 5154-02-9

CAS No. 5154-02-9
Product Name 1,5-Isoquinolinediol
Molecular Formula C9H7NO2
Molecular Weight 161.16 g/mol
IUPAC Name 5-hydroxy-2H-isoquinolin-1-one
Standard InChI InChI=1S/C9H7NO2/c11-8-3-1-2-7-6(8)4-5-10-9(7)12/h1-5,11H,(H,10,12)
Standard InChIKey LFUJIPVWTMGYDG-UHFFFAOYSA-N
SMILES C1=CC2=C(C=CNC2=O)C(=C1)O
Canonical SMILES C1=CC2=C(C=CNC2=O)C(=C1)O
Appearance Assay:≥98%A white to off-white solid
Description The poly(ADP-ribose) polymerases (PARPs) form a family of enzymes with roles in DNA repair and apoptosis. 1,5-Isoquinolinediol is an inhibitor of poly(ADP-ribose) synthetase (PARP1; IC50 = 0.39 μM). It has been used to study the role of PARP1 in both DNA repair and oxidant stress-induced cell death. This compound can be used with cells in culture and in animals.
Synonyms 5-Hydroxy-isoquinolinone; 1,5-Dihydroxyisoquinoline; NSC 65585;
PubChem Compound 1340
Last Modified Nov 11 2021
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